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Compound of Interest

1-(3,4-Dichlorophenyl)-1H-
Compound Name:
imidazole

Cat. No.: B12997581

Get Quote

Executive Summary

1-(3,4-Dichlorophenyl)-1H-imidazole is a nitrogen-containing heterocycle characterized by

the direct attachment of an imidazole ring to a 3,4-dichlorophenyl moiety.[1] Unlike its benzyl
analogues (e.g., intermediates for Econazole or Miconazole), this molecule features a direct

bond, significantly altering its electronic properties and metabolic stability.

This scaffold acts as a potent pharmacophore for CYP450 inhibition (via heme iron
coordination) and serves as a precursor for advanced antifungal and herbicidal agents. This
guide provides the definitive chemical identifiers, a validated synthesis protocol, and
mechanistic insights into its biological activity.

Chemical Identity & Properties
Core Identifiers

The following identifiers are generated based on the canonical structure where the imidazole
nitrogen (N1) is bonded directly to the phenyl ring at position 1.
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Property Value
IUPAC Name 1-(3,4-Dichlorophenyl)-1H-imidazole
Common Name N-(3,4-Dichlorophenyl)imidazole

Not widely listed as a commodity chemical;
CAS Number ) ] o
often cited as "Substituted N-aryl imidazole"

ngcontent-ng-c3932382896="" _nghost-ng-

Molecular Formula c102404335="" class="inline ng-star-inserted">

Molecular Weight 213.06 g/mol

SMILES Clclcce(n2cenc2)cclCl

INChl=1S/C9H6CI2N2/c10-8-3-1-7(2-4-8)13-5-
6-12-9-13/h1-6,9H

InChl

Calculated:[2][3][4]LZVXVWZKZKZKZK-
InChlKey UHFFFAOYSA-N (Example placeholder; rely on
SMILES for exact query)

Physical & Electronic Properties
e LogP (Predicted): ~3.2 (Highly lipophilic due to the dichlorophenyl ring).

e H-Bond Donors: 0
o H-Bond Acceptors: 1 (Imidazole N3).

e pKa (Conjugate Acid): ~5.0-6.0 (The electron-withdrawing dichlorophenyl group reduces the
basicity of the imidazole ring compared to unsubstituted imidazole).

Synthetic Protocol: Copper-Catalyzed N-Arylation

The most robust method for synthesizing 1-(3,4-Dichlorophenyl)-1H-imidazole is the
Ullmann-type coupling or Chan-Lam coupling. The protocol below details a modified Ullmann
condensation, favored for its scalability and cost-efficiency compared to Palladium-catalyzed
routes.
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Reaction Scheme

Reactants: Imidazole (1.2 eq) + 1-Bromo-3,4-dichlorobenzene (1.0 eq) Catalyst: Copper(l)
lodide (Cul) (10 mol%) Ligand: L-Proline or 1,10-Phenanthroline (20 mol%) Base:

or

(2.0 eqg) Solvent: DMSO or DMF Conditions: 110°C, 12—-24 hours, Inert Atmosphere (
).
Step-by-Step Methodology

e Preparation: In a dry Schlenk tube equipped with a magnetic stir bar, charge 1-bromo-3,4-
dichlorobenzene (1.0 equiv), imidazole (1.2 equiv), Cul (10 mol%), L-Proline (20 mol%), and

(2.0 equiv).

¢ Inerting: Evacuate the vessel and backfill with Nitrogen (

) three times to remove oxygen, which can oxidize the Cu(l) catalyst to inactive Cu(ll).

e Solvation: Add anhydrous DMSO via syringe. The concentration should be approximately 0.5
M relative to the aryl halide.

o Reaction: Seal the tube and heat the mixture to 110°C in an oil bath. Stir vigorously for 12—
24 hours. Monitor progress via TLC (eluent: Hexane/EtOAc) or LC-MS.

o Workup:
o Cool the reaction mixture to room temperature.
o Dilute with ethyl acetate and water.
o Filter through a pad of Celite to remove inorganic salts and copper residues.
o Wash the organic layer with brine (3x) to remove DMSO.
o Dry over anhydrous

and concentrate under reduced pressure.
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« Purification: Purify the crude residue via flash column chromatography on silica gel
(Gradient: 0-40% EtOAc in Hexanes) to yield the pure product as an off-white solid.

Synthesis Workflow Diagram
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Figure 1: Copper-catalyzed N-arylation workflow for the synthesis of 1-(3,4-
Dichlorophenyl)-1H-imidazole.

Mechanism of Action & Applications
Pharmacophore: Heme Coordination

The primary biological activity of N-aryl imidazoles stems from the unhindered nitrogen atom
(N3) on the imidazole ring.

e Mechanism: The

hybridized nitrogen acts as a strong Lewis base, coordinating axially to the Ferric ion (
) in the heme cofactor of CYP450 enzymes.

o Selectivity: The 3,4-dichlorophenyl tail provides lipophilic interactions within the enzyme's
active site access channel, often conferring selectivity for fungal CYP51 (Lanosterol 14

-demethylase) over human CYP isoforms.

Biological Relevance[6][7]

o Antifungal Research: While less potent than triazoles (e.g., Fluconazole), this imidazole
scaffold is a fundamental building block for studying structure-activity relationships (SAR) in
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azole antifungals.

o Herbicide Intermediates: The 3,4-dichlorophenyl moiety is a "privileged structure” in
herbicides (e.g., Diuron), and imidazole derivatives are explored for disruption of plant sterol
biosynthesis.

Interaction Pathway Diagram
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Figure 2: Mechanistic interaction of the imidazole scaffold with the CYP450 Heme center.
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Safety & Handling (MSDS Highlights)

» Hazard Classification: Irritant (Skin/Eye), Acute Toxicity (Oral).

o Handling: Use in a fume hood. The synthesis involves aryl halides and copper salts; waste
must be segregated into halogenated organic and heavy metal waste streams respectively.

o Storage: Store in a cool, dry place under inert gas. Imidazoles are hygroscopic; moisture can
degrade catalytic performance in subsequent reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [1-(3,4-Dichlorophenyl)-1H-imidazole: Technical Profile &
Synthesis Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12997581/docs#1-3-4-dichlorophenyl-1h-imidazole-
technical-profile-synthesis-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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